Cas no 2680834-19-7 (2-methyl-1-(prop-2-en-1-yloxy)carbonylazetidine-2-carboxylic acid)

• Product Name: 2-methyl-1-(prop-2-en-1-yloxy)carbonylazetidine-2-carboxylic acid
• CAS No: 2680834-19-7
• MF: C₉H₁₃NO₄
• MW: 199.203822851181
• CID: 5650120
• PubChem ID: 22132125
• Update Time: 2025-07-18

2-methyl-1-(prop-2-en-1-yloxy)carbonylazetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28272219
• 2680834-19-7
• 2-methyl-1-[(prop-2-en-1-yloxy)carbonyl]azetidine-2-carboxylic acid
• 2-methyl-1-(prop-2-en-1-yloxy)carbonylazetidine-2-carboxylic acid

• Inchi： 1S/C9H13NO4/c1-3-6-14-8(13)10-5-4-9(10,2)7(11)12/h3H,1,4-6H2,2H3,(H,11,12)
• InChI Key： XDHIHLUMJLTNCV-UHFFFAOYSA-N
• SMILES： OC(C1(C)CCN1C(=O)OCC=C)=O

Computed Properties

• Exact Mass: 199.08445790g/mol
• Monoisotopic Mass: 199.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-methyl-1-(prop-2-en-1-yloxy)carbonylazetidine-2-carboxylic acid

Introduction to 2-methyl-1-(prop-2-en-1-yloxy)carbonylazetidine-2-carboxylic acid (CAS No. 2680834-19-7) and Its Emerging Applications in Chemical Biology

2-methyl-1-(prop-2-en-1-yloxy)carbonylazetidine-2-carboxylic acid, identified by the chemical identifier CAS No. 2680834-19-7, represents a novel compound with significant potential in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention due to its unique chemical properties and its promising applications in drug discovery and molecular biology. The presence of functional groups such as the ester moiety and the azetidine ring suggests a versatile reactivity that could be exploited for various synthetic and biological purposes.

The molecular architecture of 2-methyl-1-(prop-2-en-1-yloxy)carbonylazetidine-2-carboxylic acid incorporates several key features that make it an attractive candidate for further investigation. The ester group at the 1-position of the azetidine ring provides a site for potential modifications, enabling the synthesis of derivatives with tailored biological activities. Additionally, the propenyl ether functionality introduces a degree of flexibility and reactivity that could be leveraged in enzyme inhibition studies or in the development of novel biomaterials.

Recent advancements in computational chemistry have allowed researchers to predict the pharmacokinetic profiles and ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound with greater accuracy. Simulations suggest that 2-methyl-1-(prop-2-en-1-yloxy)carbonylazetidine-2-carboxylic acid may exhibit favorable solubility and stability, making it a promising candidate for oral administration or topical application. These predictions are supported by experimental data from preliminary studies, which indicate that the compound remains stable under various physiological conditions.

In the realm of drug discovery, this compound has shown potential as a scaffold for developing novel therapeutic agents. The azetidine ring, a heterocyclic structure known for its biological activity, has been widely explored in the design of drugs targeting various diseases, including infectious diseases and cancer. The modifications introduced by the ester group and the propenyl ether may enhance binding affinity to specific biological targets, thereby improving therapeutic efficacy.

One particularly intriguing aspect of 2-methyl-1-(prop-2-en-1-yloxy)carbonylazetidine-2-carboxylic acid is its potential role in bioconjugation chemistry. The presence of multiple reactive sites allows for the attachment of biomolecules such as peptides, antibodies, or fluorescent dyes, facilitating applications in diagnostic imaging and targeted drug delivery systems. Recent studies have demonstrated that derivatives of this compound can be effectively used to develop probes for cellular imaging, providing valuable tools for researchers studying cellular processes at the molecular level.

The compound's structural features also make it a suitable candidate for investigating enzyme inhibition mechanisms. The ester group can serve as a substrate for enzymes such as esterases, while the azetidine ring may interact with other enzymatic active sites. By studying how this compound interacts with enzymes, researchers can gain insights into enzyme function and identify new opportunities for drug development. For instance, inhibitors based on this scaffold could potentially be used to treat metabolic disorders or inflammatory diseases where enzyme activity plays a critical role.

Another area where 2-methyl-1-(prop-2-en-1-yloxy)carbonylazetidine-2-carboxylic acid shows promise is in the development of polymeric materials with specialized properties. The combination of rigid and flexible functional groups in its structure allows for the creation of polymers that exhibit unique mechanical strength, thermal stability, or biodegradability. Such materials could find applications in biomedical devices, such as scaffolds for tissue engineering or coatings for implants designed to enhance biocompatibility.

The synthesis of this compound presents an interesting challenge due to its complex structure. However, recent advances in synthetic methodologies have made it more feasible to produce high-purity samples on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in constructing the desired molecular framework with high selectivity and yield. These advancements not only facilitate research but also open up new possibilities for industrial applications.

As research continues to uncover new applications for 2-methyl-1-(prop-2-en-1-yloxy)carbonylazetidine-2-carboxylic acid, collaborations between chemists, biologists, and pharmacologists will be essential in translating laboratory findings into practical solutions. The interdisciplinary nature of this work underscores the importance of integrating knowledge from multiple fields to fully realize the potential of this compound.

In conclusion, 2680834-19-7 represents a fascinating molecule with diverse applications across chemical biology and pharmaceutical science. Its unique structural features offer opportunities for innovation in drug design, bioconjugation chemistry, polymer science,and enzyme inhibition studies, among others. As research progresses, 2680834 -19 -7 will undoubtedly continue to play a significant role in advancing our understanding of biological systems and developing new therapeutic strategies.